Cas no 2097884-41-6 (2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}acetamide)

• Product Name: 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}acetamide
• CAS No: 2097884-41-6
• MF: C₁₆H₁₆F₃N₅O₂
• MW: 367.325753211975
• CID: 6546886
• PubChem ID: 121142839
• Update Time: 2025-06-11

2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}acetamide
• 2-(6-oxopyridazin-1(6H)-yl)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)acetamide
• AKOS032457234
• 2097884-41-6
• F6443-9799
• 2-(6-oxopyridazin-1-yl)-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]acetamide
• 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}acetamide

• Inchi： 1S/C16H16F3N5O2/c17-16(18,19)11-3-4-13(20-8-11)23-7-5-12(9-23)22-14(25)10-24-15(26)2-1-6-21-24/h1-4,6,8,12H,5,7,9-10H2,(H,22,25)
• InChI Key： XFGJNWOXFWJKMA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1CCC(C1)NC(CN1C(C=CC=N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 367.12560926g/mol
• Monoisotopic Mass: 367.12560926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.9Ų

Additional information on 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}acetamide

Comprehensive Analysis of 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}acetamide (CAS No. 2097884-41-6)

The compound 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}acetamide (CAS No. 2097884-41-6) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This pyridazine-derived molecule, characterized by its trifluoromethylpyridine and pyrrolidine moieties, is a subject of ongoing studies in drug discovery, particularly in targeting enzyme modulation and protein-protein interactions.

Recent trends in scientific literature highlight a growing interest in small-molecule inhibitors and heterocyclic compounds, with researchers focusing on their role in treating chronic diseases. The trifluoromethyl group in this compound enhances its metabolic stability and bioavailability, making it a promising candidate for further development. Users frequently search for terms like "pyridazine derivatives in medicine" or "trifluoromethylpyridine applications," reflecting the demand for innovative therapeutic agents.

From a synthetic chemistry perspective, the acetamide linkage in 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}acetamide offers versatility for further functionalization. This adaptability is crucial for structure-activity relationship (SAR) studies, a topic often queried in academic and industrial research forums. The compound's CAS No. 2097884-41-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation.

In the context of drug design, the dihydropyridazinone core of this molecule is notable for its potential as a kinase inhibitor scaffold. Kinases are a hot topic in oncology and immunology research, with many users searching for "kinase inhibitors 2024" or "new cancer drug targets." The incorporation of a pyrrolidine ring further augments the compound's three-dimensional diversity, a key factor in improving binding affinity and selectivity.

Beyond its pharmacological potential, 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}acetamide is also relevant in computational chemistry and molecular docking studies. Researchers often explore "AI in drug discovery" or "machine learning for compound optimization," aligning with this compound's suitability for in silico modeling due to its moderate molecular weight and balanced lipophilicity.

Quality control and analytical characterization of CAS No. 2097884-41-6 involve advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical aspect for preclinical development. Searches like "HPLC purity standards" or "NMR chemical shift databases" underscore the technical rigor required in handling such specialized compounds.

In summary, 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-{1-5-(trifluoromethyl)pyridin-2-ylpyrrolidin-3-yl}acetamide represents a compelling case study at the intersection of medicinal chemistry and biomolecular research. Its structural complexity and functional group diversity position it as a valuable tool for addressing unmet medical needs, while its CAS No. 2097884-41-6 ensures traceability in global research efforts.